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Compound of Interest

Compound Name: Br-PEG6-C2-NHBoc

Cat. No.: B15579333

For Researchers, Scientists, and Drug Development Professionals

Introduction

Br-PEG6-C2-NHBoc is a heterobifunctional linker widely utilized in the field of bioconjugation.
Its structure comprises a bromo group for covalent attachment to nucleophilic residues like
cysteines, a hydrophilic hexaethylene glycol (PEG6) spacer to enhance solubility and provide
spatial separation, and a tert-butyloxycarbonyl (Boc)-protected amine for subsequent
functionalization. This versatile linker is particularly prominent in the synthesis of Proteolysis
Targeting Chimeras (PROTACS) and Antibody-Drug Conjugates (ADCs).[1][2][3]

The PEG spacer in Br-PEG6-C2-NHBoc offers several advantages in bioconjugation, including
increased stability of the resulting conjugate, prolonged circulation half-life, and reduced
iImmunogenicity.[4] The strategic placement of the reactive bromo group and the protected
amine allows for a sequential and controlled conjugation strategy.

This document provides detailed application notes and protocols for the effective use of Br-
PEG6-C2-NHBoc in bioconjugation workflows, covering conjugation to proteins, deprotection
of the Boc group, and subsequent conjugation of a second molecule.

Chemical Properties and Handling
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Property Value

Molecular Formula C19H38BrNO8

Molecular Weight 488.41 g/mol [5]

Appearance Light yellow to yellow liquid[5]

Store at 4°C, sealed and protected from
Storage moisture. For long-term storage in solvent, store
at -80°C for up to 6 months.[5]

Solubility: Br-PEG6-C2-NHBoc is soluble in organic solvents such as DMSO and DMF.

Bioconjugation Strategy Overview

The use of Br-PEG6-C2-NHBoc in bioconjugation typically follows a two-step process. First,
the bromo group is reacted with a nucleophilic residue on a biomolecule, most commonly the
thiol group of a cysteine residue. Following this initial conjugation and purification, the Boc-
protecting group on the terminal amine is removed under acidic conditions. This newly exposed
primary amine is then available for conjugation to a second molecule of interest, which could
be a payload for an ADC or an E3 ligase ligand for a PROTAC.
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Step 3: Second Conjugation

Step 2: Boc Deprotection N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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